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Compound of Interest

Compound Name: (1,2-13C2)dodecanoic acid

CAS No.: 287111-19-7

Cat. No.: B3334035

Get Quote

As a Senior Application Scientist, I frequently see laboratories struggle to balance the stringent

anti-contamination requirements of stable isotope tracing with the fundamental chemical safety

protocols required for lipid handling. (1,2-13C2)dodecanoic acid (also known as 13C-lauric

acid) is a critical reagent used in metabolic flux analysis (MFA), lipidomics, and drug

development to trace mitochondrial β-oxidation and lipid biosynthesis pathways[1][2].

Because 13C is a stable isotope, it emits no radiation; therefore, standard radiological controls

(e.g., dosimetry, acrylic shielding) are unnecessary. Instead, your operational focus must be

twofold: mitigating the severe chemical hazards of the parent fatty acid and preventing isotopic

cross-contamination.

Chemical Profile & Hazard Causality
To handle this compound safely, you must understand the mechanistic reasoning behind its

hazard classifications. The isotopic labeling does not alter the chemical toxicity of the parent

molecule, dodecanoic acid.
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Property / Hazard Specification

CAS Numbers
287111-19-7 (1,2-13C2 Isotope) / 143-07-7

(Unlabeled)

Molecular Formula CH3(CH2)9(13C)H2(13C)OOH

Physical State White crystalline solid / light powder

GHS Hazard Codes
H318 (Serious Eye Damage), H411 (Toxic to

Aquatic Life)

Signal Word Danger

The Causality of H318 (Serious Eye Damage)
Dodecanoic acid is a 12-carbon saturated fatty acid. It possesses a highly lipophilic

hydrocarbon tail and a reactive carboxylic acid head group. If this powder contacts the ocular

mucosa, its amphiphilic nature allows it to rapidly intercalate into and disrupt the lipid bilayers of

the corneal epithelium. This physicochemical disruption causes rapid cellular lysis, protein

denaturation, and potentially irreversible ocular tissue damage[3].

The Causality of H411 (Aquatic Toxicity)
Medium-chain fatty acids act as potent surfactants in aqueous environments. In aquatic

ecosystems, they alter water surface tension and directly disrupt the delicate lipid membranes

of fish gills, leading to asphyxiation[3]. This dictates strict zero-drain disposal policies.

Personal Protective Equipment (PPE) Matrix
Every piece of PPE must be chosen to break a specific chain of exposure.
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PPE Category Specification Causality / Rationale

Eye Protection
Snug-fitting chemical safety

goggles or a full face shield.

Mandatory. Standard safety

glasses with side shields are

insufficient against the fine

dust aerosols generated during

the weighing of this light

powder[3].

Hand Protection
Nitrile gloves (minimum 0.11

mm thickness).

Nitrile provides excellent

chemical resistance to solid

fatty acids and the primary

organic solvents (ethanol,

methanol, chloroform) required

for downstream lipid

solubilization.

Respiratory

N95 respirator OR handling

exclusively within a certified

chemical fume hood.

Prevents inhalation of H318-

classified dust. Furthermore,

exhaled human breath

contains volatile organics that

can cause trace isotopic

contamination.

Body Protection
Flame-resistant laboratory

coat.

Prevents incidental skin

contact and mitigates

electrostatic transfer of the

expensive isotope powder to

operator clothing.

Operational Protocols: Metabolic Tracing Workflows
Fatty acids are inherently insoluble in aqueous cell culture media. To perform in vitro metabolic

flux analysis, (1,2-13C2)dodecanoic acid must be conjugated to Fatty Acid-Free Bovine

Serum Albumin (FAF-BSA). This mimics physiological lipid transport and facilitates cellular

uptake via transporters like CD36, preventing micelle-induced lipotoxicity[4][5].
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Protocol A: BSA-Conjugation of (1,2-13C2)Dodecanoic
Acid
Note: Perform all steps under aseptic conditions in a biological safety cabinet (BSC) after initial

solvent dissolution in a fume hood.

Primary Solubilization: Weigh the desired mass of (1,2-13C2)dodecanoic acid using an

anti-static micro-spatula to prevent aerosolization. Dissolve the powder in absolute ethanol to

create a 50 mM stock solution. (Critical: Keep final ethanol concentration in cell culture below

0.1% v/v to avoid solvent-induced cytotoxicity).

Carrier Preparation: Prepare a 10% (w/v) solution of FAF-BSA in serum-free DMEM or PBS.

Warm the solution to 37°C in a water bath to increase thermodynamic solubility[4].

Complexation: While vortexing the warmed BSA solution continuously, add the 50 mM 13C-

dodecanoic acid stock dropwise. Maintain a physiological fatty acid-to-BSA molar ratio of

2.5:1 to 6:1[4][5].

Sterilization & Storage: Adjust the pH to 7.4. Sterilize the conjugated complex by passing it

through a low-protein-binding 0.22 µm PES syringe filter. Aliquot into amber glass vials,

overlay with argon gas to displace oxygen, and store at -20°C.

Protocol B: Intracellular Metabolite Extraction (Cold
Methanol Method)
To accurately quantify the 13C-labeled downstream metabolites (e.g., 13C-Acetyl-CoA from β-

oxidation), cellular metabolism must be quenched instantaneously[6].

Quenching: Rapidly aspirate the 13C-dosed culture media and wash the cell monolayer once

with ice-cold PBS.

Extraction: Immediately add 80% ultra-cold (-80°C) methanol directly to the cells to halt all

enzymatic activity and precipitate proteins.

Harvesting: Scrape the cells on ice, transfer the lysate to a pre-chilled microcentrifuge tube,

and incubate at -80°C for 15 minutes.
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Separation: Centrifuge at 14,000 × g for 10 minutes at 4°C.

Drying: Transfer the metabolite-rich supernatant to a new vial and evaporate to dryness

under a gentle stream of nitrogen gas prior to LC-MS/MS analysis[6].

Workflow Visualization
Phase 1: Aseptic Preparation

Weigh (1,2-13C2)Dodecanoic Acid
& Dissolve in EtOH

Phase 2: Carrier Conjugation
Complex with Fatty Acid-Free BSA

(e.g., 2.5:1 Molar Ratio)

 Add dropwise to BSA

Phase 3: Metabolic Dosing
Incubate with Cell Culture

(e.g., HepG2 or CT26 cells)

 Sterile filter (0.22 µm)

Phase 4: Quenching & Extraction
Cold Methanol Extraction

Harvest Intracellular Metabolites

 24-48h Incubation

Phase 5: Flux Analysis
LC-MS/MS Isotopologue Profiling

(Quantify 13C-Metabolites)

 Centrifuge & Dry

Click to download full resolution via product page

Metabolic Flux Workflow: BSA-conjugation of (1,2-13C2)dodecanoic acid to LC-MS/MS

profiling.
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A poorly managed spill of (1,2-13C2)dodecanoic acid compromises both laboratory safety and

the isotopic baseline of your facility.

Solid Spills: Do not dry sweep, as this will aerosolize the H318-classified powder. Lightly mist

the spilled powder with water or ethanol to suppress dust. Use non-sparking tools to scoop

the material into a chemically compatible, sealable hazardous waste container.

Liquid Spills (Solvent/BSA mixtures): Absorb the liquid using an inert material such as

vermiculite or laboratory sand. Following removal, thoroughly wash the spill area with a

strong detergent and water to remove residual lipid films, which create severe slip hazards.

Disposal Plan: Due to its H411 (Toxic to Aquatic Life) classification, never dispose of

dodecanoic acid or its conjugated media down the sink[3]. Collect all solid waste,

contaminated PPE, and solvent mixtures in designated, clearly labeled hazardous organic

waste containers for high-temperature incineration according to local, state, and federal

environmental regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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